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Abstract
This application note presents a detailed protocol for the quantification of 12-epi-Tadalafil, a
diastereomer of Tadalafil, in counterfeit Cialis® tablets. The presence and quantity of incorrect

stereoisomers such as 12-epi-Tadalafil can indicate substandard or counterfeit manufacturing

and may have different pharmacological and toxicological profiles. This document outlines a

robust High-Performance Liquid Chromatography (HPLC) method for the separation and

quantification of Tadalafil and its isomers. Additionally, a confirmatory Liquid Chromatography

with tandem mass spectrometry (LC-MS/MS) method is described. This guide is intended for

researchers, scientists, and drug development professionals involved in the quality control and

analysis of pharmaceutical products.

Introduction
Tadalafil, the active pharmaceutical ingredient in Cialis®, is a potent and selective inhibitor of

phosphodiesterase type 5 (PDE5) used for the treatment of erectile dysfunction.[1][2][3] The

Tadalafil molecule possesses two chiral centers, resulting in the possibility of four

stereoisomers: (6R, 12aR), (6S, 12aS), (6S, 12aR), and (6R, 12aS). The therapeutically active
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isomer is (6R, 12aR)-Tadalafil. Its diastereomer, (6R, 12aS)-Tadalafil, is also referred to as 12-
epi-Tadalafil. The presence of other isomers in pharmaceutical preparations can be indicative

of poor synthesis control or the use of non-standardized raw materials, common in counterfeit

drug manufacturing. Regulatory agencies require stereoselective quantification of chiral drugs

due to potential differences in efficacy and safety profiles among stereoisomers.

This document provides a comprehensive methodology for the quantification of 12-epi-
Tadalafil in counterfeit Cialis® tablets using HPLC with UV detection, a widely accessible and

reliable technique. A confirmatory LC-MS/MS method is also detailed for enhanced sensitivity

and specificity.

Signaling Pathway of Tadalafil
Tadalafil exerts its therapeutic effect by inhibiting the PDE5 enzyme. During sexual stimulation,

nitric oxide (NO) is released, which activates guanylate cyclase to produce cyclic guanosine

monophosphate (cGMP). cGMP is a second messenger that leads to the relaxation of smooth

muscle in the corpus cavernosum, resulting in increased blood flow and penile erection. PDE5

is responsible for the degradation of cGMP. By inhibiting PDE5, Tadalafil increases the levels of

cGMP, thereby enhancing the erectile response to sexual stimulation.

Physiological Cascade for Penile Erection
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Mechanism of action of Tadalafil as a PDE5 inhibitor.
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Sample Preparation from Counterfeit Tablets
This protocol is designed for the extraction of Tadalafil and its isomers from a solid dosage

form.

Tablet Homogenization: Accurately weigh and record the weight of ten counterfeit Cialis®

tablets. Grind the tablets into a fine, homogeneous powder using a mortar and pestle.

Stock Solution Preparation: Accurately weigh a portion of the powdered tablets equivalent to

an average tablet weight (e.g., assuming a 20 mg labeled dose) and transfer it to a 100 mL

volumetric flask.

Extraction: Add approximately 70 mL of a diluent (50:50 v/v acetonitrile:water), and sonicate

for 30 minutes to ensure complete dissolution of the active ingredients.

Dilution: Allow the solution to cool to room temperature and dilute to the mark with the

diluent. Mix thoroughly.

Clarification: Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

Final Dilution: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial. This

solution is now ready for analysis. Further dilutions can be made with the diluent to fit within

the calibration range.

HPLC-UV Quantification Protocol
This method allows for the separation and quantification of Tadalafil and its stereoisomers.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Chromatographic Column: A chiral stationary phase column, such as a Lux Cellulose-3 (150

mm x 4.6 mm, 3 µm) or a Chiralpak AD column, is required for the separation of

stereoisomers.

Mobile Phase: A gradient elution using a mixture of water, acetonitrile, and acetic acid. The

specific gradient will depend on the column used and should be optimized for baseline

separation of the four stereoisomers.
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Flow Rate: 0.40 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 285 nm.

Injection Volume: 10 µL.

Quantification: Create a calibration curve using certified reference standards of Tadalafil and

12-epi-Tadalafil. The concentration of 12-epi-Tadalafil in the counterfeit sample is

determined by comparing its peak area to the calibration curve.

LC-MS/MS Confirmation Protocol
For highly sensitive and specific confirmation of 12-epi-Tadalafil.

Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass

spectrometer with an electrospray ionization (ESI) source.

Chromatographic Column: A C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm) can be used for

rapid analysis.

Mobile Phase: A gradient of 2.0 mM ammonium acetate in water and acetonitrile with 0.1%

formic acid.

Flow Rate: 0.7 mL/min.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Tadalafil and its isomers: Precursor ion (m/z) 390.4 → Product ion (m/z) 268.3.[1][2]

An internal standard, such as Tadalafil-d3, can be used with a transition of m/z 393.1 →

271.2 for improved accuracy.[2]
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Quantitative Data Summary
The following table summarizes typical quantitative parameters for the analysis of Tadalafil and

its isomers based on the described HPLC method.

Parameter
Tadalafil ((6R, 12aR)-
Tadalafil)

12-epi-Tadalafil ((6R,
12aS)-Tadalafil) & Other
Isomers

Linearity Range 0.10 - 400 µg/mL 0.10 - 4.0 µg/mL

Correlation Coefficient (r²) > 0.999 > 0.999

Limit of Detection (LOD) 0.06 µg/mL 0.06 µg/mL

Limit of Quantification (LOQ) 0.10 µg/mL 0.10 µg/mL

Accuracy (% Recovery) 98.0 - 102.0% 85.0 - 115.0%

Precision (%RSD) < 2.0% < 15.0%

Data synthesized from published methods for stereoselective analysis of Tadalafil.[3]

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the quantification process.
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Workflow for quantifying 12-epi-Tadalafil in counterfeit tablets.
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Conclusion
The methodologies presented in this application note provide a reliable framework for the

quantification of 12-epi-Tadalafil in counterfeit Cialis® tablets. The use of a stereoselective

HPLC method is crucial for the accurate determination of this and other isomers. The

confirmatory LC-MS/MS method offers enhanced sensitivity and specificity. The implementation

of these protocols can aid in the identification of substandard and counterfeit pharmaceutical

products, thereby protecting public health. It is essential that all analyses are performed in

accordance with relevant regulatory guidelines and that appropriate certified reference

standards are used for calibration and quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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